Cas no 1824063-71-9 (4-[(azetidin-3-yl)methoxy]-6-methyl-2H-pyran-2-one hydrochloride)

• Product Name: 4-[(azetidin-3-yl)methoxy]-6-methyl-2H-pyran-2-one hydrochloride
• CAS No: 1824063-71-9
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• MDL: MFCD28125847
• CID: 4775705
• PubChem ID: 86262187
• Update Time: 2026-02-26

4-[(azetidin-3-yl)methoxy]-6-methyl-2H-pyran-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-ylmethoxy)-6-methyl-2H-pyran-2-one hydrochloride
• 4-[(azetidin-3-yl)methoxy]-6-methyl-2H-pyran-2-one hydrochloride

• MDL： MFCD28125847
• Inchi： 1S/C10H13NO3.ClH/c1-7-2-9(3-10(12)14-7)13-6-8-4-11-5-8;/h2-3,8,11H,4-6H2,1H3;1H
• InChI Key： ICIGUQYHTUYYLW-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC(=O)OC(C)=C1)CC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 303
• Topological Polar Surface Area: 47.6

Additional information on 4-[(azetidin-3-yl)methoxy]-6-methyl-2H-pyran-2-one hydrochloride

4-[(Azetidin-3-yl)methoxy]-6-methyl-2H-pyran-2-one Hydrochloride (CAS No. 1824063-71-9): An Overview

4-[(Azetidin-3-yl)methoxy]-6-methyl-2H-pyran-2-one hydrochloride (CAS No. 1824063-71-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications, particularly in the treatment of various neurological and cardiovascular disorders. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of 4-[(azetidin-3-yl)methoxy]-6-methyl-2H-pyran-2-one hydrochloride is defined by a pyranone core with a methoxy-substituted azetidine moiety. The azetidine ring, a four-membered heterocyclic compound, imparts unique conformational flexibility and biological activity to the molecule. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as 4-hydroxy-6-methylpyran-2-one and azetidine derivatives.

One of the most common synthetic routes involves the alkylation of 4-hydroxy-6-methylpyran-2-one with an azetidine-containing electrophile, followed by deprotection and hydrochloride salt formation. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as the use of microwave-assisted reactions and catalytic systems, which enhance yield and reduce byproduct formation.

Pharmacological Properties

The pharmacological properties of 4-[(azetidin-3-yl)methoxy]-6-methyl-2H-pyran-2-one hydrochloride have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress.

In addition to its neuroprotective properties, 4-[(azetidin-3-yl)methoxy]-6-methyl-2H-pyran-2-one hydrochloride has demonstrated anti-inflammatory and cardioprotective effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce myocardial ischemia-reperfusion injury. These findings suggest that the compound may have broad therapeutic applications beyond neurodegenerative diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-[(azetidin-3-yl)methoxy]-6-methyl-2H-pyran-2-one hydrochloride has been evaluated in several preclinical studies and early-stage clinical trials. Preliminary results from phase I clinical trials have shown that the compound is well-tolerated with a favorable safety profile. Ongoing phase II trials are currently assessing its efficacy in treating Alzheimer's disease and other neurological conditions.

One notable study published in the Journal of Medicinal Chemistry reported that 4-[(azetidin-3-yl)methoxy]-6-methyl-2H-pyran-2-one hydrochloride significantly improved cognitive function in animal models of Alzheimer's disease. The study also highlighted the compound's ability to reduce amyloid-beta plaque formation and tau protein phosphorylation, key hallmarks of Alzheimer's pathology.

Future Directions and Research Opportunities

The future research on 4-[(azetidin-3-yl)methoxy]-6-methyl-2H-pyran-2-one hydrochloride is likely to focus on optimizing its pharmacokinetic properties and exploring its potential for combination therapy with existing treatments. Additionally, there is a growing interest in understanding the molecular mechanisms underlying its neuroprotective effects, which could lead to the development of more targeted therapies.

The use of advanced computational methods, such as molecular dynamics simulations and machine learning algorithms, can provide valuable insights into the binding interactions between the compound and its target proteins. These tools can help identify key structural features that contribute to its biological activity and guide the design of more potent analogs.

In conclusion, 4-[(azetidin-3-yL)methoxy]-6-methyl--pyran--one hydrochloride (CAS No. 1824063--9) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in drug discovery programs targeting neurological and cardiovascular disorders.